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Compound of Interest

Compound Name: Dorignic acid

Cat. No.: B15551698 Get Quote

A Note on "Dorignic Acid": Initial searches for "Dorignic acid" did not yield any matching

results in scientific literature. It is plausible that this term is a misspelling of a compound from a

related botanical source. Based on phonetic similarity, this document focuses on the bioactive

compounds isolated from the plant genus Doronicum, which possess significant potential in

drug discovery.

The genus Doronicum, belonging to the Asteraceae family, is a source of various bioactive

compounds with demonstrated anti-inflammatory, antioxidant, and neuroprotective properties,

making it a subject of interest in pharmaceutical research.[1] This document provides an

overview of key bioactive molecules isolated from Doronicum species, their mechanisms of

action, and detailed protocols for their study.

Key Bioactive Compounds and Their Therapeutic
Potential
Phytochemical investigations of Doronicum species, particularly D. austriacum, D.

pardalianches, and D. orientale, have led to the isolation of several classes of bioactive

compounds.[2][3][4] These include tremetone derivatives, flavonoids, and phenolic acids.[2][4]

Table 1: Summary of Key Bioactive Compounds from Doronicum and their Activities
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Compound
Class

Specific
Compound(s)

Source
Species

Biological
Activity

Reference(s)

Tremetone

Derivatives

6,12-dihydroxy-

(-)-2S-tremetone
D. austriacum

Anti-

inflammatory,

Antioxidant

[2][5]

(S)-2-(5-acetyl-6-

hydroxy-2,3-

dihydrobenzofura

n-2-yl)allyl

isobutyrate

D. austriacum

Anti-

inflammatory,

Antioxidant

[2]

2-((S)-5-acetyl-6-

hydroxy-2,3-

dihydrobenzofura

n-2-yl)allyl (S)-2-

methylbutanoate

D. austriacum

Anti-

inflammatory,

Antioxidant

[2]

Isoflavones

Formononetin 7-

O-β-D-

glucopyranoside

D. pardalianches
Neuroprotective

(potential)
[3]

Phenolic Acids

5-caffeoylquinic

acid

(Chlorogenic

acid)

D. orientale
Antioxidant,

Enzyme inhibitor
[6][7]

3,5-

dicaffeoylquinic

acid

D. orientale
Antioxidant,

Enzyme inhibitor
[6][7]

Anti-inflammatory and Antioxidant Activity
Compounds isolated from Doronicum austriacum have shown significant anti-inflammatory and

antioxidant effects in cellular models.[2][5]

Table 2: Quantitative Data on Anti-inflammatory and Antioxidant Effects of D. austriacum

Compounds
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Compound Cell Line Assay
Concentrati
on

Result
Reference(s
)

6,12-

dihydroxy-

(-)-2S-

tremetone

J774A.1

Macrophages
NO Release 5 - 50 µM

Significant

Inhibition
[2]

J774A.1

Macrophages

ROS

Production
10 µM

~50%

Reduction
[2]

C6 Astrocytes NO Release 5 - 50 µM
Significant

Inhibition
[2]

C6 Astrocytes
ROS

Production
~45 µM

~50%

Reduction
[2]

D. austriacum

DCM Extract

J774A.1

Macrophages
NO Release 1 - 10 µg/mL

Dose-

dependent

Inhibition

[2]

C6 Astrocytes NO Release 1 - 10 µg/mL

Dose-

dependent

Inhibition

[2]

NO: Nitric Oxide; ROS: Reactive Oxygen Species; DCM: Dichloromethane

The anti-inflammatory effects of Doronicum compounds are primarily mediated through the

inhibition of pro-inflammatory mediators like nitric oxide (NO) and reactive oxygen species

(ROS).[2] This is often linked to the downregulation of the NF-κB and MAPK signaling

pathways, which are central to the inflammatory response.[8][9]
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LPS (Inflammatory Stimulus)

TLR4

NF-κB PathwayMAPK Pathway

iNOS Expression

ROS Production

Nitric Oxide (NO)

Inflammatory Response

Doronicum Compounds
(e.g., Tremetones)

InhibitionInhibition
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Alzheimer's Disease Pathology

Acetylcholine Deficiency Metal-induced
Oxidative Stress

AChE Activity

contributes to

Neuroprotective Effect

Excess Metal Ions
(Zn2+, Fe2+, Cu2+)

contributes to

D. pardalianches
Extract

Inhibits Chelates
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Start: Dried & Powdered
Doronicum Root Material

Maceration with Dichloromethane (DCM)
or Methanol

Filtration & Concentration
(Rotary Evaporator)

Fractionation using
Column Chromatography

(Silica Gel)

TLC Monitoring of Fractions

Guided by

Further Purification
(e.g., Preparative HPLC)

Isolated Bioactive Compounds

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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